Cas no 868212-21-9 (2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-ylacetic acid)
2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-ylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- (3-Allyl-2,4-dioxo-1,3-thiazolidin-5-yl)acetic acid
- EN300-237867
- SR-01000014819
- Z108565494
- SR-01000014819-1
- AKOS000267255
- 2-[2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-yl]acetic acid
- STK215727
- TJB21221
- HMS1697E10
- CCG-123001
- AB87239
- F1742-0051
- [2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-yl]acetic acid
- AKOS016038941
- 868212-21-9
- (3-Allyl-2,4-dioxo-1,3-thiazolidin-5-yl)aceticacid
- 2-(2,4-dioxo-3-prop-2-enyl-1,3-thiazolidin-5-yl)acetic acid
- 2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-ylacetic acid
-
- MDL: MFCD06496454
- Inchi: 1S/C8H9NO4S/c1-2-3-9-7(12)5(4-6(10)11)14-8(9)13/h2,5H,1,3-4H2,(H,10,11)
- InChI Key: PNQJWMJTSARPTQ-UHFFFAOYSA-N
- SMILES: S1C(N(CC=C)C(C1CC(=O)O)=O)=O
Computed Properties
- Exact Mass: 215.02522894Da
- Monoisotopic Mass: 215.02522894Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 100Ų
2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-ylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A224581-100mg |
(3-allyl-2,4-dioxo-1,3-thiazolidin-5-yl)acetic acid |
868212-21-9 | 100mg |
$ 70.00 | 2022-06-08 | ||
| TRC | A224581-500mg |
(3-allyl-2,4-dioxo-1,3-thiazolidin-5-yl)acetic acid |
868212-21-9 | 500mg |
$ 210.00 | 2022-06-08 | ||
| TRC | A224581-1g |
(3-allyl-2,4-dioxo-1,3-thiazolidin-5-yl)acetic acid |
868212-21-9 | 1g |
$ 340.00 | 2022-06-08 | ||
| Chemenu | CM544112-100mg |
(3-Allyl-2,4-dioxo-1,3-thiazolidin-5-yl)acetic acid |
868212-21-9 | 97% | 100mg |
$173 | 2023-01-09 | |
| Chemenu | CM544112-250mg |
(3-Allyl-2,4-dioxo-1,3-thiazolidin-5-yl)acetic acid |
868212-21-9 | 97% | 250mg |
$239 | 2023-01-09 | |
| Chemenu | CM544112-1g |
(3-Allyl-2,4-dioxo-1,3-thiazolidin-5-yl)acetic acid |
868212-21-9 | 97% | 1g |
$569 | 2023-01-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1141432-100mg |
(3-Allyl-2,4-dioxo-1,3-thiazolidin-5-yl)acetic acid |
868212-21-9 | 97% | 100mg |
¥1462.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1141432-250mg |
(3-Allyl-2,4-dioxo-1,3-thiazolidin-5-yl)acetic acid |
868212-21-9 | 97% | 250mg |
¥2017.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1141432-1g |
(3-Allyl-2,4-dioxo-1,3-thiazolidin-5-yl)acetic acid |
868212-21-9 | 97% | 1g |
¥5180.00 | 2024-04-27 | |
| Enamine | EN300-237867-0.05g |
2-[2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-yl]acetic acid |
868212-21-9 | 95% | 0.05g |
$216.0 | 2024-06-19 |
2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-ylacetic acid Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-ylacetic acid
Recent Advances in the Study of 2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-ylacetic acid (CAS: 868212-21-9)
The compound 2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-ylacetic acid (CAS: 868212-21-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiazolidine derivative exhibits unique structural features that make it a promising candidate for drug development, particularly in the areas of anti-inflammatory and anti-cancer therapies. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and evaluating its biological activity in various in vitro and in vivo models.
A key area of research has been the exploration of the compound's interaction with cellular targets, such as enzymes and receptors involved in inflammatory pathways. Preliminary findings suggest that 2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-ylacetic acid may inhibit the activity of cyclooxygenase-2 (COX-2), a critical enzyme in the prostaglandin synthesis pathway. This inhibition could potentially reduce inflammation and pain, making the compound a viable candidate for the development of novel non-steroidal anti-inflammatory drugs (NSAIDs). Further studies are underway to confirm these findings and to assess the compound's selectivity and safety profile.
In addition to its anti-inflammatory properties, recent research has also investigated the anti-cancer potential of 2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-ylacetic acid. In vitro studies have demonstrated its ability to induce apoptosis in certain cancer cell lines, possibly through the modulation of oxidative stress and mitochondrial dysfunction. These findings highlight the compound's dual functionality and its potential as a multi-target therapeutic agent. However, more comprehensive studies, including pharmacokinetic and toxicological assessments, are needed to fully understand its therapeutic potential and limitations.
The synthesis of 2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-ylacetic acid has also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of the compound with higher yields and purity, which is crucial for its further development and clinical evaluation. Researchers have explored various catalytic systems and reaction conditions to optimize the synthesis process, ensuring scalability and cost-effectiveness. These improvements are expected to facilitate the compound's transition from the laboratory to preclinical and clinical studies.
In conclusion, 2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-ylacetic acid (CAS: 868212-21-9) represents a promising compound with significant therapeutic potential. Its anti-inflammatory and anti-cancer properties, combined with recent advancements in its synthesis, make it a compelling subject for further research. Future studies should focus on elucidating its precise mechanism of action, optimizing its pharmacological profile, and evaluating its efficacy and safety in more complex biological systems. The continued exploration of this compound may pave the way for the development of innovative treatments for a range of diseases.
868212-21-9 (2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-ylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)